Cas no 1378285-07-4 (1-Methyl-2,3-dihydroindole-5-carbonyl chloride)

• Product Name: 1-Methyl-2,3-dihydroindole-5-carbonyl chloride
• CAS No: 1378285-07-4
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• MDL: MFCD28099704
• CID: 4697784
• Update Time: 2025-05-21

1-Methyl-2,3-dihydroindole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carbonyl chloride, 2,3-dihydro-1-methyl-
• 1-Methylindoline-5-carbonyl chloride
• 1-Methyl-2,3-dihydroindole-5-carbonyl chloride

• MDL： MFCD28099704
• Inchi： 1S/C10H10ClNO/c1-12-5-4-7-6-8(10(11)13)2-3-9(7)12/h2-3,6H,4-5H2,1H3
• InChI Key： MOUUGFNSTNVGID-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC2=C(C=1)CCN2C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-Methyl-2,3-dihydroindole-5-carbonyl chloride

1-Methyl-2,3-dihydroindole-5-carbonyl chloride (CAS No. 1378285-07-4): A Comprehensive Overview

The compound 1-Methyl-2,3-dihydroindole-5-carbonyl chloride (CAS No. 1378285-07-4) is a highly specialized organic compound with significant applications in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound belongs to the class of carbonyl chlorides, which are widely used as reactive intermediates in the construction of complex molecular architectures. The 1-Methyl substituent on the dihydroindole ring introduces steric effects and modulates the electronic properties of the molecule, making it a versatile building block for various chemical transformations.

Recent advancements in synthetic methodologies have highlighted the importance of 1-Methyl-2,3-dihydroindole-5-carbonyl chloride in the synthesis of bioactive molecules. Researchers have employed this compound as a key intermediate in the construction of heterocyclic frameworks, which are essential components of many drug candidates. For instance, studies have demonstrated its utility in the formation of enamine linkages and other nitrogen-containing heterocycles, which are critical for mimicking natural product structures.

The dihydroindole core of this compound is particularly valuable due to its structural resemblance to tryptophan-derived natural products. This structural similarity has led to its use in peptide synthesis and the development of bioisosteres, which are compounds designed to mimic the biological activity of natural molecules while improving pharmacokinetic properties. The carbonyl chloride functionality further enhances its reactivity, enabling it to participate in a wide range of nucleophilic additions and substitutions.

From a materials science perspective, 1-Methyl-2,3-dihydroindole-5-carbonyl chloride has been explored as a precursor for the synthesis of functional polymers and organic semiconductors. Its ability to undergo cyclization reactions under mild conditions makes it an attractive candidate for constructing conjugated systems with tailored electronic properties. Recent studies have reported its use in the preparation of π-conjugated polymers for applications in organic electronics, such as field-effect transistors and light-emitting diodes.

In terms of synthesis, 1-Methyl-2,3-dihydroindole-5-carbonyl chloride can be prepared via several routes, including the reaction of indoles with chloroformyl reagents or through oxidation of corresponding alcohols. The choice of synthetic pathway depends on the desired scale and purity requirements. Advanced purification techniques, such as chromatography and crystallization, are often employed to ensure high-quality product recovery.

The application potential of this compound is further underscored by its role in medicinal chemistry. It has been utilized as a building block for constructing kinase inhibitors and other therapeutic agents targeting various disease states. For example, recent research has focused on its incorporation into small-molecule inhibitors for protein kinases involved in cancer signaling pathways.

In conclusion, 1-Methyl-2,3-dihydroindole-5-carbonyl chloride (CAS No. 1378285-07-4) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique combination of structural features and reactivity positions it as an invaluable tool for chemists seeking to design and synthesize complex molecules with tailored functionalities.